Cas no 303777-49-3 ()
structure
Product Name:
CAS No:303777-49-3
MF:C18H22N2O6
MW:362.377085208893
CID:2926936
PubChem ID:3531043
Update Time:2025-04-21
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C18H22N2O6/c1-3-5-11-25-15-9-7-14(20(23)24)18-16(26-12-6-4-2)10-8-13(17(15)18)19(21)22/h7-10H,3-6,11-12H2,1-2H3
- InChI Key： XLMZOWRZNHNYRG-UHFFFAOYSA-N
- SMILES： O(CCCC)C1C=CC(=C2C(=CC=C(C2=1)[N+](=O)[O-])OCCCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 362.14778643Da
- Monoisotopic Mass: 362.14778643Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 110Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01EV98-1mg |
1,5-Dibutoxy-4,8-dinitronaphthalene |
303777-49-3 | 1mg |
$376.00 | 2024-05-06 | ||
| A2B Chem LLC | AX72508-1mg |
1,5-Dibutoxy-4,8-dinitronaphthalene |
303777-49-3 | 1mg |
$333.00 | 2024-04-20 |
Related Literature
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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